1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
Overview
Description
1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid is a chemical compound that can be used for pharmaceutical testing . It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular weight of 1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid is 294.33 . The molecular formula is C13H14N2O4S .Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Applications
This compound’s structure suggests it could be useful in designing novel therapeutic agents. The benzothiazole moiety is present in many pharmacologically active compounds, which indicates potential applications in developing drugs with anti-inflammatory, antiviral, antifungal, or anticancer properties . The azetidine ring, being a less common structural feature, may offer unique interactions with biological targets, potentially leading to new classes of drugs.
Pharmacology: Drug Development and Synthesis
In pharmacology, the compound could serve as a precursor or an intermediate in the synthesis of more complex molecules. Its carboxylic acid group is particularly versatile for creating esters and amides, which are commonly found in drugs . This could be instrumental in the development of new drugs that require specific pharmacokinetic properties.
Biochemistry: Enzyme Inhibition Studies
The compound’s unique structure might interact with various enzymes, potentially inhibiting their activity. This could be valuable in studying disease mechanisms where enzyme inhibition is beneficial, such as in certain metabolic disorders or cancers .
Organic Synthesis: Building Block for Heterocyclic Compounds
Organic chemists could use this compound as a building block for synthesizing a wide range of heterocyclic compounds. The dimethoxy groups could undergo various chemical reactions, providing pathways to synthesize complex molecules with potential applications in different fields of chemistry .
Chemical Engineering: Process Optimization
In chemical engineering, this compound could be used to optimize synthetic pathways. Its stability under different conditions can be studied to improve the efficiency of chemical processes, which is crucial for large-scale production .
Materials Science: Functional Materials Development
The compound’s molecular structure suggests potential applications in materials science, particularly in the development of functional materials. Its rigid backbone and potential for intermolecular interactions could be exploited to create novel materials with specific properties .
properties
IUPAC Name |
1-(4,7-dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4S/c1-18-8-3-4-9(19-2)11-10(8)14-13(20-11)15-5-7(6-15)12(16)17/h3-4,7H,5-6H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHCVATZDUCNYEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=N2)N3CC(C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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